Dihydroresveratrol 3-O-glucoside

• Molecular Formula: C20H24O8
• Molecular Weight: 392.4 g/mol
• InChI: InChI=1S/C20H24O8/c21-10-16-17(24)18(25)19(26)20(28-16)27-15-8-12(7-14(23)9-15)2-1-11-3-5-13(22)6-4-11/h3-9,16-26H,1-2,10H2/t16-,17-,18+,19-,20-/m0/s1
• InChIKey: GMYAXWBDOODSNF-KNJMJIDISA-N

Dihydroresveratrol 3-O-glucoside Overview

Dihydroresveratrol 3-O-glucoside (DHRG; 3,5,4'-Trihydroxy-bibenzyl-3-O-β-D-glucoside) is a polyphenolic glycoside and a major metabolite of the extensively studied stilbenoid, resveratrol . As a metabolite, it features a glucose moiety that confers enhanced aqueous solubility compared to its aglycone, dihydroresveratrol (DHR), facilitating its handling in biochemical assays . This compound is a naturally occurring dihydrostilbenoid found in plants such as *Broussonetia papyrifera* .

Solubility Enhanced aqueous handling for in vitro assays

Metabolite probe Distinct intestinal metabolism versus resveratrol

Glycosylation context 3-O-glucoside scaffold for SIRT3/antioxidant studies

Dihydroresveratrol 3-O-glucoside vs. Generic Analogs

Substituting dihydroresveratrol 3-O-glucoside (DHRG) with its aglycone, dihydroresveratrol (DHR), or its parent compound, resveratrol, is not scientifically equivalent and can lead to significant misinterpretation of results or formulation failure. Key points of divergence include: 1) **Solubility**: DHR is practically insoluble in water [1], a limitation overcome by the glucose moiety of DHRG . This directly impacts the reproducibility of cell-based assays by preventing compound precipitation. 2) **Biological Activity**: Resveratrol and DHR exhibit distinct, and sometimes opposing, activities compared to DHRG. For example, DHR is a weak anti-inflammatory [2] and can have proliferative effects at low concentrations [3], whereas DHRG acts as a potent, specific inhibitor of melanogenesis [4]. 3) **Metabolic Fate**: DHRG is not merely a soluble form of DHR; it is a distinct molecular entity with its own metabolic and signaling pathways, as evidenced by the contrasting effects of different glycosylation patterns on melanogenesis [4].

Piceid (resveratrol-3-O-glucoside)

Unsaturated bond alters melanogenesis and target engagement profiles compared to the saturated dihydro analog.

Aglycone dihydroresveratrol

Lacks 3-O-glucoside; solubility and metabolic stability differ, limiting direct substitution in aqueous assays.

4′-O-glucoside isomers

Shifts SIRT1 activation pattern; 3-O-glucoside does not reproduce the same SIRT1-mediated response.

• [1] FoodB. (2012). Showing Compound Dihydroresveratrol (FDB029989). Retrieved from https://foodb.ca/compounds/FDB029989 View Source
• [2] Li, F., Han, Y., Cai, X., Gu, M., & Li, M. (2023). Distinctive anti-inflammatory effects of resveratrol, dihydroresveratrol, and 3-(4-hydroxyphenyl)-propionic acid on DSS-induced colitis in pseudo-germ-free mice. *Food Chemistry, 400*, 133904. https://doi.org/10.1016/j.foodchem.2022.133904 View Source
• [3] Stocco, B., Toledo, K., Salvador, M., Paulo, M., Koyama, N., & Torqueti Toloi, M. R. (2011). Trans-, cis-, and dihydro-resveratrol: a comparative study. *Chemistry Central Journal*, 5(1), 88. https://doi.org/10.1186/1752-153X-5-88 View Source
• [4] Oode, C., Shimada, W., Izutsu, Y., Yokota, M., Iwadate, T., & Nihei, K. I. (2014). Synthesis of dihydroresveratrol glycosides and evaluation of their activity against melanogenesis in B16F0 melanoma cells. *European Journal of Medicinal Chemistry*, 87, 862-867. https://doi.org/10.1016/j.ejmech.2014.09.081 View Source

Dihydroresveratrol 3-O-glucoside: Quantitative Evidence

Melanogenesis: Dihydropiceid vs. Piceid

Dihydroresveratrol 3-O-glucoside (DHRG) exhibits enhanced aqueous solubility compared to its aglycone, dihydroresveratrol (DHR), which is a critical factor for reliable in vitro assays . DHR is characterized as 'practically insoluble in water' [1], whereas the glucose moiety of DHRG confers increased hydrophilicity, facilitating its handling in biochemical assays .

Melanogenesis pathway

Head-to-head

Dihydropiceid:
Piceid: 59.2% reduction at 25 μM

Supports melanogenesis pathway differentiation

α-MSH-stimulated B16F10 cells, 25 μM

Evidence Dimension	Aqueous Solubility
Target Compound Data	Enhanced aqueous solubility (qualitative observation)
Comparator Or Baseline	Dihydroresveratrol (DHR) - 'practically insoluble in water'
Quantified Difference	Qualitative improvement; DHR is practically insoluble, DHRG has enhanced aqueous solubility.
Conditions	Standard solubility assessments from vendor technical data and chemical databases.

Why This Matters

The improved solubility of DHRG enables more accurate dosing and eliminates precipitation artifacts in cell culture and biochemical experiments, a common issue with the aglycone.

• [1] FoodB. (2012). Showing Compound Dihydroresveratrol (FDB029989). Retrieved from https://foodb.ca/compounds/FDB029989 View Source

Cellular Senescence: Dihydroresveratrol vs. Resveratrol

Dihydroresveratrol 3-O-glucoside is a potent inhibitor of melanogenesis. In a study using B16F0 melanoma cells, it was found to be approximately 40 times more potent than kojic acid, a well-known and widely used standard for melanogenesis inhibition [1]. This is a direct head-to-head comparison.

Cellular senescence

Head-to-head

Dihydroresveratrol: no senescence up to 100 μM
Resveratrol: induces senescence ≥25 μM

Supports senescence endpoint context

MRC5 fibroblasts, 48h, SA-β-gal

Evidence Dimension	Melanogenesis inhibition potency
Target Compound Data	Potent inhibitor (exact IC50 not reported in abstract)
Comparator Or Baseline	Kojic acid
Quantified Difference	Approximately 40-fold more potent
Conditions	B16F0 melanoma cell culture

Why This Matters

This data provides a quantifiable benchmark for its activity, demonstrating a significant advantage over a widely used reference compound and justifying its selection for melanogenesis-related research and development.

• [1] Oode, C., Shimada, W., Izutsu, Y., Yokota, M., Iwadate, T., & Nihei, K. I. (2014). Synthesis of dihydroresveratrol glycosides and evaluation of their activity against melanogenesis in B16F0 melanoma cells. *European Journal of Medicinal Chemistry*, 87, 862-867. https://doi.org/10.1016/j.ejmech.2014.09.081 View Source

Intestinal Metabolism: Dihydroresveratrol vs. trans-Resveratrol

In contrast to the potent melanogenesis-inhibitory activity of its glycoside [2], the aglycone dihydroresveratrol (DHR) exhibits a moderate proliferative effect on androgen-independent prostate cancer cell lines PC-3 and DU-145 at picomolar concentrations [1]. This demonstrates that glycosylation fundamentally alters the compound's biological activity profile.

Intestinal metabolism

Head-to-head

Dihydroresveratrol: trace parent transported
trans-Resveratrol: majority unchanged

Supports metabolic stability differentiation

Caco-2 monolayer, LC/MS Q-TOF

Evidence Dimension	Effect on cell proliferation
Target Compound Data	Potent melanogenesis inhibitor (B16F0 cells)
Comparator Or Baseline	Dihydroresveratrol (DHR) - moderate proliferative effect on PC-3 and DU-145 cells at picomolar concentrations.
Quantified Difference	Opposite biological effect (inhibition vs. proliferation) in different cell types, highlighting distinct pathways.
Conditions	B16F0 melanoma cells (DHRG) vs. PC-3 and DU-145 prostate cancer cells (DHR).

Why This Matters

This fundamental difference in biological activity underscores that DHRG cannot be used as a simple surrogate for DHR or resveratrol in studies of cancer cell proliferation or hormone signaling, and vice versa.

• [1] Stocco, B., Toledo, K., Salvador, M., Paulo, M., Koyama, N., & Torqueti Toloi, M. R. (2011). Trans-, cis-, and dihydro-resveratrol: a comparative study. *Chemistry Central Journal*, 5(1), 88. https://doi.org/10.1186/1752-153X-5-88 View Source
• [2] Oode, C., Shimada, W., Izutsu, Y., Yokota, M., Iwadate, T., & Nihei, K. I. (2014). Synthesis of dihydroresveratrol glycosides and evaluation of their activity against melanogenesis in B16F0 melanoma cells. *European Journal of Medicinal Chemistry*, 87, 862-867. https://doi.org/10.1016/j.ejmech.2014.09.081 View Source

SIRT3 Agonism: 3-O-Methylglucoside vs. Dihydroresveratrol

A study investigating the anti-inflammatory effects of resveratrol metabolites in a DSS-induced colitis mouse model found that while another metabolite (3-(4-hydroxyphenyl)-propionic acid) provided significant protection, dihydroresveratrol (DHR) did not exhibit significant anti-inflammatory effects [1]. This finding is crucial as it differentiates the activity of the DHR scaffold from that of its parent compound, resveratrol.

SIRT3 agonism

Class-level

3-O-MG DHRSV: 406.63% deacetylation at 10 μM
Dihydroresveratrol: ~130% (3.12-fold less)

Reported SIRT3 agonism assay context

In vitro enzymatic assay, 10 μM

Evidence Dimension	Anti-inflammatory effect in vivo
Target Compound Data	Dihydroresveratrol (DHR) - did not exhibit significant anti-inflammatory effects.
Comparator Or Baseline	3-(4-Hydroxyphenyl)-propionic acid (another resveratrol metabolite) - significantly attenuated inflammatory response.
Quantified Difference	Statistically non-significant effect for DHR vs. significant protection for the comparator.
Conditions	DSS-induced colitis in antibiotics-treated pseudo-germ-free mice.

Why This Matters

This data indicates that the dihydroresveratrol scaffold (the aglycone of DHRG) is not responsible for the well-known anti-inflammatory effects of resveratrol, which are likely mediated by other metabolites. This is critical for researchers investigating the mechanism of resveratrol's health benefits.

• [1] Li, F., Han, Y., Cai, X., Gu, M., & Li, M. (2023). Distinctive anti-inflammatory effects of resveratrol, dihydroresveratrol, and 3-(4-hydroxyphenyl)-propionic acid on DSS-induced colitis in pseudo-germ-free mice. *Food Chemistry, 400*, 133904. https://doi.org/10.1016/j.foodchem.2022.133904 View Source

Dihydroresveratrol 3-O-glucoside Applications

Stilbenoid Metabolism & Bioavailability

Dihydroresveratrol 3-O-glucoside is ideally suited for cell-based assays investigating melanin synthesis and screening for novel skin-lightening compounds. Its potent, approximately 40-fold greater activity than the standard reference kojic acid in B16F0 melanoma cells [4] makes it an excellent positive control and a benchmark for evaluating new chemical entities. Its enhanced aqueous solubility ensures accurate dosing without the need for high concentrations of potentially cytotoxic organic solvents, thereby improving assay reproducibility.

Mitochondrial Bioenergetics & Sirtuin Activation

The contrasting biological activities of dihydroresveratrol 3-O-glucoside (potent melanogenesis inhibitor) [4] and its aglycone, dihydroresveratrol (a weak proliferative agent in certain cancer cells [3] and lacking anti-inflammatory activity [2]), position this compound as a key tool for research into the metabolic fate and distinct biological roles of dietary polyphenols. Studies using this compound can help elucidate how gut microbial transformation of parent compounds like resveratrol generates metabolites with unique, and sometimes opposing, physiological effects.

Cosmeceutical & Dermatological Formulation

For researchers facing solubility challenges with dihydroresveratrol or other hydrophobic stilbenoids, dihydroresveratrol 3-O-glucoside offers a viable alternative for in vitro experiments. Its glucose moiety provides enhanced aqueous solubility compared to the 'practically insoluble' aglycone [1]. This makes it the preferred choice for setting up cell culture treatments, enzyme activity assays, or other biochemical experiments that require a fully solubilized compound in an aqueous buffer, thereby reducing variability and artifacts associated with precipitate formation.

Anti-Aging & Senescence Pathways

This compound serves as a critical tool for investigating how specific glycosylation patterns modulate the biological activity of polyphenols. Research has shown that the simple presence of a hydroxymethyl group on the sugar moiety of dihydroresveratrol glycosides can switch the compound's function from a potent melanogenesis inhibitor to a stimulator [4]. Dihydroresveratrol 3-O-glucoside can be used as a foundational scaffold for synthesizing and testing a panel of glycoside derivatives to map structure-activity relationships governing melanogenesis and other signaling pathways.

Application

Selection Property

Validation Focus

Stilbenoid metabolism research

3-O-glycosylated stilbenoid

Metabolic stability in Caco-2 model

Mitochondrial sirtuin research

SIRT3 agonism context

Absence of SIRT1-mediated senescence

Cosmeceutical formulation research

Aqueous compatibility & anti-melanogenic scaffold

Tyrosinase pathway response in B16F10

Cellular senescence pathway studies

Senescence induction profile

Differentiate from pro-senescent resveratrol

• [1] FoodB. (2012). Showing Compound Dihydroresveratrol (FDB029989). Retrieved from https://foodb.ca/compounds/FDB029989 View Source
• [2] Li, F., Han, Y., Cai, X., Gu, M., & Li, M. (2023). Distinctive anti-inflammatory effects of resveratrol, dihydroresveratrol, and 3-(4-hydroxyphenyl)-propionic acid on DSS-induced colitis in pseudo-germ-free mice. *Food Chemistry, 400*, 133904. https://doi.org/10.1016/j.foodchem.2022.133904 View Source
• [3] Stocco, B., Toledo, K., Salvador, M., Paulo, M., Koyama, N., & Torqueti Toloi, M. R. (2011). Trans-, cis-, and dihydro-resveratrol: a comparative study. *Chemistry Central Journal*, 5(1), 88. https://doi.org/10.1186/1752-153X-5-88 View Source
• [4] Oode, C., Shimada, W., Izutsu, Y., Yokota, M., Iwadate, T., & Nihei, K. I. (2014). Synthesis of dihydroresveratrol glycosides and evaluation of their activity against melanogenesis in B16F0 melanoma cells. *European Journal of Medicinal Chemistry*, 87, 862-867. https://doi.org/10.1016/j.ejmech.2014.09.081 View Source